Cas no 917561-67-2 (4-Methyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Methyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• CAS No: 917561-67-2
• MF: C₁₃H₁₆N₄O₃S₂
• MW: 340.421139717102
• CID: 3076882
• PubChem ID: 18523941
• Update Time: 2025-04-21

4-Methyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• 917561-67-2
• 4-Methyl-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
• AKOS000665305

• MDL： MFCD08898592
• Inchi： 1S/C13H16N4O3S2/c1-16-12(14-15-13(16)21)10-2-4-11(5-3-10)22(18,19)17-6-8-20-9-7-17/h2-5H,6-9H2,1H3,(H,15,21)
• InChI Key： BIAVEMRHTBAEGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(N2C)=S)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 340.06638273Da
• Monoisotopic Mass: 340.06638273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 115Ų